Cas no 1006-01-5 (Phosphorane,iodotrimethylphenyl- (8CI))

• Product Name: Phosphorane,iodotrimethylphenyl- (8CI)
• CAS No: 1006-01-5
• MF: C₉H₁₄IP
• MW: 280.085695743561
• MDL: MFCD00050202
• CID: 117347
• Update Time: 2024-11-26

Phosphorane,iodotrimethylphenyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorane,iodotrimethylphenyl- (8CI)
• TRIMETHYLPHENYLPHOSPHONIUM IODIDE
• Trimethylphenylphosphoniumiodide,min.
• Trimethylphenylphosphoniumiodide,min.97%
• Trimethylphenylphosphonium iodide, min. 97%

• MDL： MFCD00050202
• Inchi： 1S/C9H14P.HI/c1-10(2,3)9-7-5-4-6-8-9;/h4-8H,1-3H3;1H/q+1;/p-1
• InChI Key： XQLLUORERPKHEM-UHFFFAOYSA-M
• SMILES： [I-].[P+](C)(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 279.98800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.3

Experimental Properties

• Melting Point: 218 °C (dec.)(lit.)
• Stability/Shelf Life: hygroscopic
• PSA: 13.59000
• LogP: -0.77710

Phosphorane,iodotrimethylphenyl- (8CI) Security Information

• WGK Germany：3
• Hazard Category Code： 61-42/43
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Safety Term：Hazard Codes TRisk Statements 61-42/43Safety Statements 53-22-36/37/39-45WGK Germany 3
• Risk Phrases：R61; R42/43